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Compound of Interest

Compound Name: 1,1,1-Trimethoxy-2-methylpropane

Cat. No.: B1345135

Trimethyl orthoisovalerate, also known as 1,1,1-trimethoxypentane, is a valuable orthoester in
modern organic synthesis.[1][2] While its structure may appear straightforward, its utility in the
construction of complex molecular architectures, particularly in the realm of pharmaceutical and
natural product synthesis, is significant. This guide serves as a comprehensive resource for
researchers, scientists, and drug development professionals on the effective sourcing,
handling, and application of this versatile reagent.

1.1 Chemical Identity and Physicochemical Properties

Understanding the fundamental properties of trimethyl orthoisovalerate is crucial for its safe
and effective use in the laboratory.
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Property Value Source
CAS Number 13820-09-2 [2]
Molecular Formula C8H1803 [2][3]
Molecular Weight 162.23 g/mol [1112][3]
Appearance Colorless to light yellow liquid [4]
Boiling Point 164-166 °C [2][4]
Density 0.941 g/mL at 25 °C [2][4]
Refractive Index n20/D 1.410 [2]
Flash Point 42 °C (107.6 °F) - closed cup [2]

Soluble in ether, alcohols, and

Solubility benzene.[5] Moisture sensitive.

[3][6]

1.2 Significance in Modern Organic Synthesis and Drug Development

Orthoesters, including trimethyl orthoisovalerate, are important building blocks in organic
chemistry.[7] They serve as precursors for a variety of functional groups and are instrumental in
carbon-carbon bond-forming reactions. One of the most notable applications of trimethyl
orthoisovalerate is in the Johnson-Claisen rearrangement, a powerful method for the
stereoselective synthesis of y,d-unsaturated esters.[8][9][10][11] This reaction is particularly
valuable in the synthesis of complex natural products and active pharmaceutical ingredients
(APIs), where precise control of stereochemistry is often a critical requirement. Additionally,
trimethyl orthoisovalerate finds use in the preparation of various heterocyclic compounds, such
as 1,2,4-triazolo[1,5-c]pyrimidine derivatives which have applications as human adenosine A3
receptor ligands.[4]

1.3 The Importance of Supplier Selection in Ensuring Reproducibility and Safety

The success and reproducibility of a chemical synthesis are intrinsically linked to the quality of
the starting materials. For a reagent like trimethyl orthoisovalerate, impurities can have a
significant impact on reaction outcomes, leading to side reactions, lower yields, and purification
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challenges. Therefore, careful selection and qualification of a commercial supplier are
paramount to ensure the integrity of your research and development efforts.

Identifying High-Quality Commercial Suppliers: A
Due Diligence Checklist

Navigating the landscape of chemical suppliers requires a systematic approach to ensure the
procurement of high-purity and reliable reagents.

2.1 Key Quality Parameters for Trimethyl Orthoisovalerate
When evaluating potential suppliers, consider the following quality parameters:

o Purity/Assay: Typically specified as a percentage (e.g., 97%).[2][4] Higher purity generally
leads to cleaner reactions.

o Imurity Profile: While not always detailed on the product page, a comprehensive Certificate
of Analysis (CoA) should provide information on the levels of key impurities.

e Analytical Methods: The supplier should specify the analytical techniques used to determine
purity, such as Gas Chromatography (GC).

2.2 Interpreting Supplier Documentation: A Guide to Certificates of Analysis (CoA) and Safety
Data Sheets (SDS)

 Certificate of Analysis (CoA): This document provides lot-specific data on the purity and
physical properties of the chemical. Always request a CoA for the specific lot you are
purchasing.

o Safety Data Sheet (SDS): The SDS is a critical document that outlines the hazards, safe
handling procedures, personal protective equipment (PPE) recommendations, and
emergency response measures for the chemical.[3][5][6]

2.3 Table of Reputable Commercial Suppliers

The following table provides a non-exhaustive list of commercial suppliers of trimethyl
orthoisovalerate. It is essential to consult the supplier's website for the most up-to-date
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information.
. . Available Link to
Supplier Product Name  Purity .
Quantities Product Page
) ) Trimethyl
Sigma-Aldrich 97% 50,259 --INVALID-LINK--
orthovalerate
) Trimethyl
TCI Chemicals >97.0% (GC) 25 mL, 100 mL --INVALID-LINK--
Orthovalerate
) S Trimethyl
Fisher Scientific 97% 50,259 --INVALID-LINK--
orthovalerate
) Trimethyl ) ] Custom
Simson Pharma High Quality ) --INVALID-LINK--
Orthovalerate Synthesis
] Trimethyl
Otto Chemie 97% 259,100g,1kg  --INVALID-LINK--
orthovalerate
L Trimethyl " "
CymitQuimica Not Specified Not Specified --INVALID-LINK--
Orthovalerate
Trimethyl Ortho -~
Monachem Not Specified Wholesaler --INVALID-LINK--

Valerate

2.4 Workflow for Supplier Qualification

A systematic approach to qualifying a new supplier is crucial for maintaining experimental

consistency. The following workflow can be adapted to your institution's specific requirements.
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A workflow for qualifying new chemical suppliers.

Applications in Synthetic Chemistry: A Practical
Guide

The synthetic utility of trimethyl orthoisovalerate is best illustrated through its application in
powerful C-C bond-forming reactions.

3.1 Mechanism Spotlight: The Johnson-Claisen Rearrangement

The Johnson-Claisen rearrangement is a highly reliable method for the synthesis of y,5-
unsaturated esters from allylic alcohols.[8][10][11] The reaction proceeds through a series of
steps initiated by acid catalysis, leading to the formation of a key ketene acetal intermediate,
which then undergoes a[5][5]-sigmatropic rearrangement.[9][12]
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Mechanism of the Johnson-Claisen rearrangement.
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3.2 Protocol: Synthesis of a y,6-Unsaturated Ester using Trimethyl Orthoisovalerate

This protocol is a general guideline for performing a Johnson-Claisen rearrangement with an
allylic alcohol and trimethyl orthoisovalerate. Reaction conditions may need to be optimized for
specific substrates.

Materials and Reagents:

 Allylic alcohol (1.0 eq)

o Trimethyl orthoisovalerate (3.0 - 5.0 eq)

e Propionic acid (catalytic, ~0.1 eq)

» High-boiling solvent (e.g., toluene or xylene), if necessary

e Anhydrous sodium sulfate or magnesium sulfate

e Solvents for extraction and chromatography (e.g., ethyl acetate, hexanes)
» Round-bottom flask, reflux condenser, magnetic stirrer, and heating mantle
» Standard glassware for workup and purification

Step-by-Step Procedure:

e To a dry round-bottom flask equipped with a magnetic stir bar and reflux condenser, add the
allylic alcohol (1.0 eq) and trimethyl orthoisovalerate (3.0-5.0 eq).

e Add a catalytic amount of propionic acid (e.g., using a microsyringe).

o Heat the reaction mixture to a gentle reflux (typically 110-140 °C).[12] The progress of the
reaction should be monitored by a suitable technique, such as Thin Layer Chromatography
(TLC) or Gas Chromatography (GC).

o Upon completion, allow the reaction mixture to cool to room temperature.

» Remove the excess trimethyl orthoisovalerate and propionic acid under reduced pressure.
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o Work-up:

o

Dilute the residue with a suitable organic solvent (e.g., ethyl acetate or diethyl ether).

[¢]

Wash the organic layer with saturated aqueous sodium bicarbonate solution to neutralize
any remaining acid, followed by a wash with brine.

[¢]

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

[¢]

Filter and concentrate the organic layer in vacuo.
 Purification:

o The crude product can be purified by flash column chromatography on silica gel using an
appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes).

e Characterization:

o Characterize the purified y,0-unsaturated ester using standard analytical techniques
(NMR, IR, Mass Spectrometry).

3.3 Emerging Applications

The versatility of orthoesters like trimethyl orthoisovalerate continues to be explored in various

fields. Their use as dehydrating agents, in the synthesis of complex heterocyclic scaffolds, and

as protecting groups for carboxylic acids highlights their broad utility in organic synthesis.[7][13]
[14][15]

Safe Handling, Storage, and Disposal of Trimethyl
Orthoisovalerate

Adherence to strict safety protocols is non-negotiable when working with any chemical reagent.
4.1 Understanding the Hazards: Flammability and Reactivity

o Flammability: Trimethyl orthoisovalerate is a flammable liquid and vapor.[2] Keep away from
heat, sparks, open flames, and hot surfaces.[5] Use explosion-proof electrical and ventilating
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equipment.[3][6]

o Reactivity: It is sensitive to moisture and may decompose in the presence of strong acids.[3]
[6] It is incompatible with strong oxidizing agents.[3]

» Health Hazards: Causes serious eye irritation and may cause skin and respiratory irritation.

[2]
4.2 Recommended Laboratory Practices for Safe Handling

Work in a well-ventilated fume hood.

Wear appropriate Personal Protective Equipment (PPE), including safety goggles, flame-
retardant lab coat, and chemical-resistant gloves.[5]

Ground and bond containers when transferring material to prevent static discharge.[6]

Have an appropriate fire extinguisher (e.g., dry chemical, CO2) readily available.[3]
4.3 Long-term Storage Conditions to Maintain Reagent Integrity

» Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible materials.[3][5][6]

e The product is moisture-sensitive; storage under an inert atmosphere (e.g., nitrogen or
argon) is recommended to prevent degradation.[3][6]

4.4 Waste Disposal Considerations

o Dispose of waste in accordance with local, regional, and national regulations.[3] Chemical
waste generators must determine whether a discarded chemical is classified as a hazardous
waste.[3]

Conclusion: Strategic Sourcing for Successful
Research

Trimethyl orthoisovalerate is a powerful reagent for the discerning synthetic chemist. A
thorough understanding of its properties, coupled with a strategic approach to supplier
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selection and safe handling, will empower researchers to leverage its full potential in advancing
their scientific endeavors. By prioritizing quality and safety, the scientific community can ensure
the reliability and reproducibility of their results, ultimately accelerating the pace of discovery
and innovation in drug development and beyond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1345135#commercial-suppliers-of-trimethyl-
orthoisovalerate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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